Cas no 1105190-67-7 (2-chloro-3-[(2-fluorophenyl)methoxy]pyridine)

2-Chloro-3-[(2-fluorophenyl)methoxy]pyridine is a halogenated pyridine derivative with a substituted benzyl ether moiety, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structure combines a chloro-substituted pyridine core with a 2-fluorobenzyloxy group, enabling selective functionalization at multiple sites. The electron-withdrawing fluorine and chlorine substituents enhance its utility as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The compound's stability under mild conditions and compatibility with diverse reaction environments make it valuable for constructing complex heterocyclic frameworks. Its well-defined regiochemistry allows precise modifications, supporting the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. Suitable for controlled-scale synthesis with high purity standards.
2-chloro-3-[(2-fluorophenyl)methoxy]pyridine structure
1105190-67-7 structure
Product Name:2-chloro-3-[(2-fluorophenyl)methoxy]pyridine
CAS No:1105190-67-7
MF:C12H9ClFNO
MW:237.657365560532
MDL:MFCD11986848
CID:4560582
PubChem ID:33679096
Update Time:2025-10-29

2-chloro-3-[(2-fluorophenyl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine
    • 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine
    • MDL: MFCD11986848
    • Inchi: 1S/C12H9ClFNO/c13-12-11(6-3-7-15-12)16-8-9-4-1-2-5-10(9)14/h1-7H,8H2
    • InChI Key: HHMPIMNGDYUZFW-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=CC=C1OCC1=CC=CC=C1F

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 343.0±32.0 °C at 760 mmHg
  • Flash Point: 161.2±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-3-[(2-fluorophenyl)methoxy]pyridine Security Information

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Additional information on 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine

Comprehensive Overview of 2-Chloro-3-[(2-Fluorophenyl)methoxy]pyridine (CAS No. 1105190-67-7)

2-Chloro-3-[(2-fluorophenyl)methoxy]pyridine (CAS No. 1105190-67-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various biologically active molecules. Its pyridine core, coupled with a 2-fluorophenylmethoxy substituent, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine has surged due to their pivotal role in developing pharmaceutical intermediates and crop protection agents. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision agriculture. The compound's CAS No. 1105190-67-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics surrounding 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine is its application in small-molecule drug development. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties. Its chloro and fluoro functional groups enhance metabolic stability, a hot topic in medicinal chemistry optimization forums and patent literature.

From a synthetic chemistry perspective, the compound's 1105190-67-7 identifier is often associated with cross-coupling reactions and catalytic transformations. Its structure allows for diverse derivatization, making it a favorite among chemists working on library synthesis for high-throughput screening. Recent publications highlight its use in Suzuki-Miyaura couplings, a technique dominating organic synthesis discussions in 2023.

Environmental and regulatory considerations are also shaping the conversation around 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine. As the chemical industry moves toward green chemistry principles, researchers are exploring solvent-free synthesis routes for this intermediate. Its fluorinated aromatic component aligns with studies on biodegradable fluorochemicals, a trending subtopic in environmental science journals.

The compound's thermal and photochemical stability has sparked interest in material science applications. Patent analyses reveal growing use of 1105190-67-7 in developing organic semiconductors and liquid crystal displays, coinciding with the global push for flexible electronics. This dual applicability in life sciences and advanced materials makes it a standout subject in interdisciplinary research.

Analytical challenges associated with 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine purification have led to innovative chromatography solutions. The fluorophenyl moiety's unique HPLC retention behavior is frequently cited in method development papers, addressing a common pain point in quality control laboratories. These technical discussions rank highly in separation science search queries.

Market analysts note increasing commercialization of CAS 1105190-67-7 by fine chemical suppliers, with purity specifications (>98%) becoming a key differentiator. The compound's appearance in FDA-approved drug synthesis pathways has elevated its strategic importance in the pharmaceutical supply chain, a sector undergoing blockchain-based traceability transformations.

Future research directions for 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine may explore its catalytic asymmetric synthesis potential, responding to the chiral drug market's expansion. Its structural features position it as a candidate for continuous flow chemistry applications, another rapidly growing area in process chemistry optimization.

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